Methyl 2-(2-bromo-4,5-dimethoxyphenyl)acetate
Description
“Methyl 2-(2-bromo-4,5-dimethoxyphenyl)acetate” is an organic compound with the molecular formula C11H13BrO4 . It has a molecular weight of 289.12 .
Synthesis Analysis
The synthesis of “Methyl 2-(2-bromo-4,5-dimethoxyphenyl)acetate” can be achieved through various methods. One such method involves the use of sulfuric acid in a reflux process . Another method involves the use of N-Bromosuccinimide in tetrahydrofuran at -78℃ .Molecular Structure Analysis
The InChI code for “Methyl 2-(2-bromo-4,5-dimethoxyphenyl)acetate” is 1S/C11H13BrO4/c1-14-9-4-7 (5-11 (13)16-3)8 (12)6-10 (9)15-2/h4,6H,5H2,1-3H3 .Scientific Research Applications
Synthesis and Chemical Reactions
- Bromination of Aromatic Ethers : A study demonstrated the synthesis of Methyl 2-(2-bromo-4,5-dimethoxyphenyl)ethanoate from methyl 2-(3,4-dimethoxyphenyl)ethanoate using NBS as a brominating agent. This method offers a safer alternative to using corrosive and toxic bromine, making it significant for electrophilic aromatic bromination of aromatic ethers (Xu Yong-nan, 2012).
Crystal Structure and Biological Activity
- Crystal Structure Determination : The crystal structures of compounds including methyl 4-bromo-3-(2-bromo-4,5-dimethoxyphenyl)-1-oxoisochroman-4-carboxylate, which is structurally related to Methyl 2-(2-bromo-4,5-dimethoxyphenyl)acetate, were determined using single-crystal x-ray diffraction. These findings are crucial for understanding the three-dimensional structures of such compounds (Nancy H. Naguib et al., 2009).
Drug Intermediates and Organic Chemistry Education
- Preparation of Drug Intermediates : An experiment designed for undergraduate courses in Organic Chemistry involved the preparation of methyl 2-hydroxy-2,2-di(thiophen-2-yl)acetate, a drug intermediate, from 2-bromothiophene. This educational approach enhances students' interest in scientific research and experimental skills, illustrating the practical applications of compounds like Methyl 2-(2-bromo-4,5-dimethoxyphenyl)acetate in educational settings (W. Min, 2015).
Advanced Synthesis Techniques
- Intramolecular Amination of Aryl Halides : A study explored the intramolecular amination of aryl halides using a combination of Copper (I) Iodide and Cesium Acetate, where compounds like 2-bromo-4,5-dimethoxyphenyl acetate play a role. Such techniques are pivotal in the synthesis of complex organic compounds, demonstrating the utility of Methyl 2-(2-bromo-4,5-dimethoxyphenyl)acetate in advanced organic synthesis (Toshiharu Noji et al., 2012).
properties
IUPAC Name |
methyl 2-(2-bromo-4,5-dimethoxyphenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrO4/c1-14-9-4-7(5-11(13)16-3)8(12)6-10(9)15-2/h4,6H,5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UIVBNMQTXLCVTF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)CC(=O)OC)Br)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(2-bromo-4,5-dimethoxyphenyl)acetate | |
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